Cas no 2228780-71-8 ((pyrimidin-4-yl)methyl sulfamate)

• Product Name: (pyrimidin-4-yl)methyl sulfamate
• CAS No: 2228780-71-8
• MF: C₅H₇N₃O₃S
• MW: 189.192379236221
• CID: 6126740
• PubChem ID: 165763095
• Update Time: 2025-10-30

(pyrimidin-4-yl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (pyrimidin-4-yl)methyl sulfamate
• 2228780-71-8
• EN300-2004545

• Inchi： 1S/C5H7N3O3S/c6-12(9,10)11-3-5-1-2-7-4-8-5/h1-2,4H,3H2,(H2,6,9,10)
• InChI Key： SAOQKMFDRAGVMN-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1C=CN=CN=1

Computed Properties

• Exact Mass: 189.02081227g/mol
• Monoisotopic Mass: 189.02081227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 104Ų

Additional information on (pyrimidin-4-yl)methyl sulfamate

Compound Introduction: (pyrimidin-4-yl)methyl sulfamate (CAS No. 2228780-71-8)

Compound (pyrimidin-4-yl)methyl sulfamate, with the CAS number 2228780-71-8, is a significant chemical entity in the field of pharmaceutical and biochemical research. This compound belongs to the class of sulfamate derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The molecular structure of this compound features a pyrimidin-4-yl moiety, which is a key pharmacophore in many bioactive molecules, contributing to its interactions with biological targets.

The synthesis and characterization of (pyrimidin-4-yl)methyl sulfamate have been extensively studied in recent years. Researchers have explored various synthetic pathways to optimize yield and purity, ensuring that the compound meets the stringent requirements for pharmaceutical applications. Advanced spectroscopic techniques such as NMR, mass spectrometry, and X-ray crystallography have been employed to elucidate its molecular structure and confirm its identity.

In the realm of pharmaceutical research, (pyrimidin-4-yl)methyl sulfamate has shown promising properties as an intermediate in the synthesis of more complex drug molecules. Its structural features make it a versatile building block for designing compounds with specific biological activities. For instance, studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors, making them potential candidates for treating various diseases.

Recent advancements in computational chemistry have further enhanced the understanding of (pyrimidin-4-yl)methyl sulfamate's interactions with biological targets. Molecular docking simulations and virtual screening have been utilized to predict how this compound might bind to specific proteins or enzymes. These studies provide valuable insights into its potential pharmacological effects and help in designing more effective drug candidates.

The role of sulfamate derivatives in medicinal chemistry cannot be overstated. Sulfamates are known for their ability to modulate enzyme activity and interfere with metabolic pathways, making them useful in treating infections, inflammation, and other disorders. (Pyrimidin-4-yl)methyl sulfamate, with its unique structural features, represents a promising addition to this class of compounds. Its potential applications in drug development are being actively explored by researchers worldwide.

One of the most intriguing aspects of (pyrimidin-4-yl)methyl sulfamate is its ability to serve as a scaffold for drug design. By modifying its structure, scientists can create novel compounds with enhanced efficacy and reduced side effects. This flexibility makes it an attractive choice for medicinal chemists working on next-generation therapeutics. The compound's compatibility with various synthetic methodologies also facilitates rapid development of new drug candidates.

The chemical properties of (pyrimidin-4-yl)methyl sulfamate make it a valuable tool in biochemical research as well. Its interactions with biological molecules can provide insights into fundamental cellular processes and help in understanding disease mechanisms. This information is crucial for developing targeted therapies that address specific pathological conditions.

As research continues to uncover new applications for (pyrimidin-4-yl)methyl sulfamate, its importance in the pharmaceutical industry is likely to grow. The compound's unique combination of structural features and biological activities positions it as a key player in the development of innovative drugs. Future studies will focus on optimizing its synthesis, exploring new therapeutic applications, and understanding its mechanism of action at a deeper level.

The broader impact of this compound extends beyond pharmaceuticals. Its use in biochemical research can contribute to advancements in fields such as agrochemistry and material science. By understanding how (pyrimidin-4-yl)methyl sulfamate interacts with biological systems, scientists can develop new materials with tailored properties or create more effective agrochemicals that support sustainable agriculture.

In conclusion, (pyrimidin-4-yl)methyl sulfamate (CAS No. 2228780-71-8) is a multifaceted compound with significant potential in pharmaceutical and biochemical research. Its structural features, synthetic accessibility, and biological activities make it a valuable tool for drug discovery and fundamental research. As scientific understanding continues to evolve, the applications of this compound are expected to expand, contributing to advancements across multiple scientific disciplines.